Cas no 1189127-05-6 (3-ethynylphenylboronic acid)

• Product Name: 3-ethynylphenylboronic acid
• CAS No: 1189127-05-6
• MF: C₈H₇BO₂
• MW: 145.95098233223
• MDL: MFCD17677372
• CID: 1035955
• Update Time: 2025-04-20

3-ethynylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Ethynylphenyl)boronic acid
• 3-Ethynylphenylboronic acid
• B-(3-ETHYNYLPHENYL)-BORONIC ACID
• BORONIC ACID,B-(3-ETHYNYLPHENYL)
• B-(3-Ethynylphenyl)boronic acid
• 3190AA
• PB21242
• FCH1174720
• AK112046
• AX8220380
• BORONIC ACID, B-(3-ETHYNYLPHENYL)-
• 3-ethynylphenylboronic acid

• MDL： MFCD17677372
• Inchi： 1S/C8H7BO2/c1-2-7-4-3-5-8(6-7)9(10)11/h1,3-6,10-11H
• InChI Key： RYWSMYJBXIZVRL-UHFFFAOYSA-N
• SMILES： OB(C1C=CC=C(C#C)C=1)O

Computed Properties

• Exact Mass: 146.05400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 170
• Topological Polar Surface Area: 40.5

Experimental Properties

• PSA: 40.46000
• LogP: -0.65230